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Compound of Interest

Compound Name: Arabinose-1-13C

Cat. No.: B117926 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This document provides a detailed calculation for the molecular weight of Arabinose-1-¹³C, a

stable isotope-labeled form of the monosaccharide arabinose. The incorporation of a ¹³C

isotope at a specific position is a critical tool in metabolic research, flux analysis, and as an

internal standard in mass spectrometry-based quantification, lending precision to drug

development and biological studies.

Foundational Data: Atomic and Molecular Weights
The calculation of the molecular weight of isotopically labeled Arabinose-1-¹³C requires precise

atomic mass data for its constituent elements and the specific carbon isotope.

The molecular formula for arabinose is C₅H₁₀O₅[1][2][3][4][5]. The standard molecular weight of

unmodified arabinose is approximately 150.13 g/mol [1][4].

To determine the molecular weight of the labeled compound, the standard atomic weights of

carbon, hydrogen, and oxygen, along with the specific atomic mass of the Carbon-13 isotope,

are necessary.

Table 1: Atomic Mass and Weight Data
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Element / Isotope
Standard Atomic Weight
(Da)

Isotopic Mass (Da)

Carbon (C) [12.0096, 12.0116]

Hydrogen (H) [1.00784, 1.00811]

Oxygen (O) [15.99903, 15.99977]

Carbon-13 (¹³C) 13.003354835

Note: Standard atomic weights are presented as intervals to reflect natural isotopic abundance

variations on Earth[6][7][8][9]. For calculation purposes, conventional single values are often

used: C ≈ 12.011, H ≈ 1.008, and O ≈ 15.999.

Calculation Methodology
The molecular weight of Arabinose-1-¹³C is calculated by summing the masses of its

constituent atoms, substituting the mass of one standard carbon atom with the precise mass of

a Carbon-13 isotope.

Step 1: Calculate the mass of the unmodified portion of the molecule.

The arabinose molecule (C₅H₁₀O₅) contains:

5 Carbon atoms

10 Hydrogen atoms

5 Oxygen atoms

For Arabinose-1-¹³C, we consider:

4 standard Carbon atoms

1 Carbon-13 atom

10 Hydrogen atoms
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5 Oxygen atoms

Step 2: Sum the atomic masses.

Using the precise isotopic and atomic masses for accuracy:

Mass of 4 standard Carbon atoms (using ¹²C as the most abundant isotope for precision): 4 *

12.0000000 Da = 48.0000000 Da

Mass of 1 Carbon-13 atom: 1 * 13.003354835 Da = 13.003354835 Da[10][11]

Mass of 10 Hydrogen atoms (using the protium isotope ¹H for precision): 10 *

1.00782503223 Da = 10.0782503223 Da[12]

Mass of 5 Oxygen atoms (using the ¹⁶O isotope for precision): 5 * 15.99491461957 Da ≈

79.97457309785 Da

Step 3: Total Molecular Weight Calculation.

Total Molecular Weight = (Mass of 4 C atoms) + (Mass of 1 ¹³C atom) + (Mass of 10 H atoms) +

(Mass of 5 O atoms) Total Molecular Weight = 48.0000000 + 13.003354835 + 10.0782503223

+ 79.97457309785 Total Molecular Weight ≈ 151.056178 Da

For practical laboratory applications, using conventional atomic weights provides a useful

approximation:

Molecular Weight of standard Arabinose (C₅H₁₀O₅) ≈ 150.13 g/mol .

The mass difference comes from substituting one carbon atom with ¹³C. The difference

between the mass of ¹³C (13.00335 Da) and ¹²C (12.00000 Da) is approximately 1.00335 Da.

Approximate Molecular Weight of Arabinose-1-¹³C = 150.13 + (13.00335 - 12.011) ≈ 151.122

g/mol . This is an approximation using mixed standard and isotopic masses.

The most precise value is derived from the sum of the exact masses of the most common

isotopes, with the ¹³C substitution.

Table 2: Molecular Weight Summary
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Compound Molecular Formula Calculation Method
Molecular Weight
(Da)

Arabinose (standard) C₅H₁₀O₅
Sum of conventional

atomic weights
~150.13

Arabinose-1-¹³C (¹³C)C₄H₁₀O₅
Sum of precise

isotopic masses
151.056

Experimental Protocols and Visualizations
The determination of a molecule's molecular weight is a foundational calculation based on

established physical constants and does not involve an experimental protocol or a signaling

pathway. Therefore, the requested sections for "Experimental Protocols" and "Mandatory

Visualization" are not applicable to this specific technical query. The logical relationship for the

calculation is a simple summation, as detailed in the methodology above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. L-Arabinose | C5H10O5 | CID 439195 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. DL-Arabinose | C5H10O5 | CID 854 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. d-Arabinose [webbook.nist.gov]

4. L-Arabinose | 5328-37-0 [chemicalbook.com]

5. arabinose [webbook.nist.gov]

6. Standard atomic weight - Wikipedia [en.wikipedia.org]

7. Oxygen - Wikipedia [en.wikipedia.org]

8. Hydrogen - Wikipedia [en.wikipedia.org]

9. Isotopes of oxygen - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b117926?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/L-Arabinose
https://pubchem.ncbi.nlm.nih.gov/compound/DL-Arabinose
https://webbook.nist.gov/cgi/cbook.cgi?ID=C10323203&Mask=200
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8181541.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C147819
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://en.wikipedia.org/wiki/Oxygen
https://en.wikipedia.org/wiki/Hydrogen
https://en.wikipedia.org/wiki/Isotopes_of_oxygen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Carbon-13 - Wikipedia [en.wikipedia.org]

11. Atomic Weights and Isotopic Compositions for Carbon [physics.nist.gov]

12. Atomic Weights and Isotopic Compositions for Hydrogen [physics.nist.gov]

To cite this document: BenchChem. [Technical-Guide: Molecular Weight of Arabinose-1-¹³C].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117926#molecular-weight-of-arabinose-1-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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